4-(Diethylamino)piperidine Dihydrochloride
Overview
Description
Scientific Research Applications
Biological Imaging and pH Sensing
A novel pH-sensitive probe was developed by introducing piperidine into the coumarin stem, which exhibited high sensitivity in the pH range from 5.9 to 3.0. This probe demonstrated good cell membrane permeability and was effective in tracing intracellular pH changes, making it a valuable tool for biological imaging and monitoring cellular activities under different pH conditions (Liu et al., 2015).
Hydrogen Storage for Fuel Cells
Research on substituted piperidines and octahydroindoles for reversible organic hydrogen storage liquids for hydrogen-powered fuel cells highlighted the importance of structural features in lowering the enthalpy of dehydrogenation. Substituents such as 4-aminopiperidine and piperidine-4-carboxamide significantly increased the rate of catalytic dehydrogenation, underscoring the potential of these compounds in hydrogen storage and fuel cell technology (Cui et al., 2008).
Chemical Synthesis and Insecticidal Activity
A series of novel piperidinyl-containing α-aminophosphonates were synthesized and demonstrated insecticidal activities against Plutella xylostella. The synthesis process, characterized by efficient catalysis under solvent-free conditions, highlights the significance of these compounds in the field of agricultural chemistry and pest control (Jiang et al., 2013).
Crystal Structure Analysis
The study of the crystal and molecular structure of 4-carboxypiperidinium chloride provided valuable insights into the conformational and intermolecular interaction properties of piperidine derivatives. Such structural analyses are crucial in the field of crystallography and material science for understanding the properties and applications of these compounds (Szafran et al., 2007).
Safety and Hazards
Mechanism of Action
Target of Action
This compound is a fine chemical intermediate and can be used as a solvent and organic synthesis reagent . It is mainly used as an organic intermediate .
Biochemical Pathways
As an organic intermediate, it is involved in various chemical reactions in the fields of pesticides, pharmaceuticals, and organic synthesis .
Result of Action
As an organic intermediate, it is primarily used in the synthesis of other compounds .
properties
IUPAC Name |
N,N-diethylpiperidin-4-amine;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H20N2.2ClH/c1-3-11(4-2)9-5-7-10-8-6-9;;/h9-10H,3-8H2,1-2H3;2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JJGBVMJOHGBPJJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C1CCNCC1.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H22Cl2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30696430 |
Source
|
| Record name | N,N-Diethylpiperidin-4-amine--hydrogen chloride (1/2) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30696430 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
229.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
50534-25-3 |
Source
|
| Record name | N,N-Diethylpiperidin-4-amine--hydrogen chloride (1/2) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30696430 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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